Cas no 1805170-07-3 (4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide)

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide is a specialized pyridine derivative with a bromo and difluoromethyl substitution pattern, offering unique reactivity for pharmaceutical and agrochemical applications. The sulfonamide group enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules. The difluoromethyl moiety contributes to improved metabolic stability and lipophilicity, while the bromo substituent provides a handle for further functionalization via cross-coupling reactions. This compound is valued for its structural features, which enable precise modifications in drug discovery and development. Its high purity and well-defined synthetic pathway ensure consistent performance in research and industrial applications.

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide structure

1805170-07-3 structure

Product Name:4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide

CAS No:1805170-07-3

MF:C₇H₇BrF₂N₂O₂S

MW:301.108486413956

CID:4864629

Update Time:2025-06-08

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide
- Inchi： 1S/C7H7BrF2N2O2S/c1-3-6(15(11,13)14)5(8)4(2-12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
- InChI Key： ROKVHJMYPNOOIA-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=CN=C(C)C=1S(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 319
XLogP3: 1.1
Topological Polar Surface Area: 81.4

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029055907-1g	4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide	1805170-07-3	97%	1g	$1,579.40	2022-04-01

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide

Recent Advances in the Study of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1805170-07-3)

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1805170-07-3) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to uncover its full pharmacological potential.

The synthesis of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route, starting from commercially available 2-methylpyridine derivatives, followed by bromination, difluoromethylation, and sulfonamide formation. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and purity.

In terms of biological activity, recent investigations have highlighted the compound's inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide exhibits potent inhibition of protein kinase C (PKC) isoforms, which are critical targets in cancer therapy. The compound's unique difluoromethyl group was found to enhance its binding affinity and selectivity, making it a promising candidate for further drug development.

Additionally, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. These studies, published in the Journal of Chemical Information and Modeling, revealed that 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide interacts with key amino acid residues in the active site of target enzymes, stabilizing the enzyme-inhibitor complex and preventing substrate binding. Such findings are crucial for the rational design of next-generation inhibitors with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's promising preclinical data and structural versatility make it a valuable scaffold for further exploration in drug discovery.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potent biological activity underscore its potential as a lead compound for the development of novel therapeutics. Ongoing research efforts are expected to further elucidate its pharmacological profile and pave the way for clinical applications.